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Introduction

Anibamine, a natural product isolated from the Aniba genus, has been identified as a potent
antagonist of the C-C chemokine receptor 5 (CCR5).[1][2] Accumulating evidence suggests
that the CCRS5 signaling pathway, activated by its ligand CCL5 (RANTES), plays a significant
role in the proliferation, metastasis, and invasion of prostate cancer.[1][3][4] The human
prostate cancer cell lines DU145 (derived from a brain metastasis) and M12 (a highly
metastatic prostate epithelial cell line) both express CCR5, making them relevant models to
study the therapeutic potential of CCR5 antagonists like anibamine.[1]

These application notes provide a summary of the reported effects of anibamine on DU145
and M12 cells, along with detailed protocols for key experiments to evaluate its efficacy.

Data Presentation

The following tables summarize the quantitative effects of anibamine treatment on DU145 and
M12 prostate cancer cell lines based on available research.
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. Treatment Observed
Cell Line Assay . Reference
Concentration Effect

) Dose-dependent
_ _ Micromolar to o
DU145 Cell Proliferation ) inhibition of cell [1]
submicromolar
growth.

_ Dose-dependent
) ) Micromolar to o
M12 Cell Proliferation ) inhibition of cell [1]
submicromolar

growth.
_ 42% to 65%
M12 Cell Invasion Dose-dependent [1]
inhibition.
) Up to 26%
M12 Cell Adhesion Dose-dependent [1]
inhibition.

Note: Specific IC50 values for anibamine on DU145 and M12 cell lines are not explicitly stated
in the reviewed literature, which reports significant inhibition at 1 uM and lower concentrations.

[1]

Signaling Pathways

Anibamine's primary mechanism of action is the antagonism of the CCRS5 receptor. The
binding of the chemokine CCL5 to CCR5 on prostate cancer cells activates several
downstream signaling pathways that promote cancer progression. By blocking this interaction,
anibamine is hypothesized to inhibit these pro-tumorigenic signals.

CCR5 Downstream Signaling in Prostate Cancer

The diagram below illustrates the key signaling cascades activated by the CCL5/CCR5 axis in
prostate cancer cells, which are subsequently inhibited by anibamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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